Cas no 1353996-41-4 (1-(3R)-3-(methylamino)pyrrolidin-1-ylethan-1-one)
1-(3R)-3-(methylamino)pyrrolidin-1-ylethan-1-one Chemical and Physical Properties
Names and Identifiers
-
- 1-((R)-3-methylamino-pyrrolidin-1-yl)-ethanone
- (R)-1-(3-(Methylamino)pyrrolidin-1-yl)ethanone
- AM95387
- 1-((R)-3-methylaminopyrrolidin-1-yl)ethanone
- 1-(3R)-3-(methylamino)pyrrolidin-1-ylethan-1-one
-
- MDL: MFCD21098037
- Inchi: 1S/C7H14N2O/c1-6(10)9-4-3-7(5-9)8-2/h7-8H,3-5H2,1-2H3/t7-/m1/s1
- InChI Key: QZMBUDHSQIZKPE-SSDOTTSWSA-N
- SMILES: O=C(C)N1CC[C@H](C1)NC
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 136
- Topological Polar Surface Area: 32.299
1-(3R)-3-(methylamino)pyrrolidin-1-ylethan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 087785-1g |
1-((R)-3-Methylamino-pyrrolidin-1-yl)-ethanone |
1353996-41-4 | 1g |
£694.00 | 2022-02-28 | ||
| Chemenu | CM300892-1g |
(R)-1-(3-(methylamino)pyrrolidin-1-yl)ethanone |
1353996-41-4 | 95% | 1g |
$809 | 2023-02-18 | |
| Chemenu | CM300892-1g |
(R)-1-(3-(methylamino)pyrrolidin-1-yl)ethanone |
1353996-41-4 | 95% | 1g |
$683 | 2021-08-18 | |
| Enamine | EN300-2965885-0.05g |
1-[(3R)-3-(methylamino)pyrrolidin-1-yl]ethan-1-one |
1353996-41-4 | 95.0% | 0.05g |
$1140.0 | 2025-03-19 | |
| Enamine | EN300-2965885-0.1g |
1-[(3R)-3-(methylamino)pyrrolidin-1-yl]ethan-1-one |
1353996-41-4 | 95.0% | 0.1g |
$1195.0 | 2025-03-19 | |
| Enamine | EN300-2965885-0.25g |
1-[(3R)-3-(methylamino)pyrrolidin-1-yl]ethan-1-one |
1353996-41-4 | 95.0% | 0.25g |
$1249.0 | 2025-03-19 | |
| Enamine | EN300-2965885-0.5g |
1-[(3R)-3-(methylamino)pyrrolidin-1-yl]ethan-1-one |
1353996-41-4 | 95.0% | 0.5g |
$1302.0 | 2025-03-19 | |
| Enamine | EN300-2965885-1.0g |
1-[(3R)-3-(methylamino)pyrrolidin-1-yl]ethan-1-one |
1353996-41-4 | 95.0% | 1.0g |
$1357.0 | 2025-03-19 | |
| Enamine | EN300-2965885-2.5g |
1-[(3R)-3-(methylamino)pyrrolidin-1-yl]ethan-1-one |
1353996-41-4 | 95.0% | 2.5g |
$2660.0 | 2025-03-19 | |
| Enamine | EN300-2965885-5.0g |
1-[(3R)-3-(methylamino)pyrrolidin-1-yl]ethan-1-one |
1353996-41-4 | 95.0% | 5.0g |
$3935.0 | 2025-03-19 |
1-(3R)-3-(methylamino)pyrrolidin-1-ylethan-1-one Related Literature
-
Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
-
Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
-
Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
Additional information on 1-(3R)-3-(methylamino)pyrrolidin-1-ylethan-1-one
Introduction to 1-(3R)-3-(methylamino)pyrrolidin-1-ylethan-1-one (CAS No. 1353996-41-4)
The compound 1-(3R)-3-(methylamino)pyrrolidin-1-ylethan-1-one (CAS No. 1353996-41-4) is a structurally complex molecule that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. Its unique structural features, including a chiral pyrrolidine ring and an amide functional group, make it a promising candidate for further investigation in drug discovery and development.
At the core of its chemical identity lies the pyrrolidine scaffold, which is a common motif in biologically active molecules. Pyrrolidine derivatives are known for their versatility in medicinal chemistry, often serving as key structural elements in drugs targeting various therapeutic areas. The presence of a (3R)-configuration at the third position of the pyrrolidine ring adds a layer of stereochemical specificity, which is crucial for optimizing pharmacological activity and minimizing side effects.
The methylamino substituent at the third position of the pyrrolidine ring further enhances the compound's potential as a pharmacophore. This group introduces both basicity and hydrogen bonding capabilities, which are essential for interactions with biological targets such as enzymes and receptors. The amide functionality in the molecule's backbone also contributes to its solubility and bioavailability, making it an attractive candidate for further exploration in drug design.
In recent years, there has been growing interest in the development of chiral drugs due to their improved efficacy and reduced toxicity compared to their racemic counterparts. The enantiomeric purity of 1-(3R)-3-(methylamino)pyrrolidin-1-ylethan-1-one is a critical factor that must be carefully controlled during synthesis and purification. Advances in asymmetric synthesis techniques have enabled researchers to produce enantiomerically pure forms of this compound, opening up new avenues for its application in pharmaceuticals.
The compound's potential applications extend to various therapeutic areas, particularly in the treatment of neurological disorders. Pyrrolidine derivatives have shown promise as modulators of neurotransmitter systems, including GABA and glutamate receptors. The unique combination of structural features in 1-(3R)-3-(methylamino)pyrrolidin-1-ylethan-1-one suggests that it may interact with these receptors in a manner that could lead to novel therapeutic effects.
Recent studies have highlighted the importance of structure-activity relationships (SAR) in optimizing the pharmacological properties of pyrrolidine-based compounds. By systematically modifying key functional groups, researchers can fine-tune the biological activity of these molecules. The methylamino group, in particular, has been shown to play a critical role in determining binding affinity and metabolic stability. Further investigation into this compound may reveal insights into how these structural features influence drug-like properties.
The synthesis of 1-(3R)-3-(methylamino)pyrrolidin-1-ylethan-1-one presents both challenges and opportunities for synthetic chemists. The need for high enantiomeric purity requires sophisticated synthetic strategies, often involving chiral auxiliaries or catalysts. However, recent advancements in catalytic asymmetric transformations have made it possible to produce this compound with high efficiency and selectivity. These developments have not only simplified the synthesis but also reduced costs, making it more feasible for large-scale production.
In addition to its pharmaceutical applications, this compound has potential uses in materials science and chemical biology. Its unique structural features make it a valuable tool for studying molecular recognition processes and designing novel materials with specific functionalities. The ability to fine-tune its properties through structural modifications opens up possibilities for applications beyond traditional drug development.
As research continues to uncover new biological targets and therapeutic strategies, compounds like 1-(3R)-3-(methylamino)pyrrolidin-1-ylethan-1-one will play an increasingly important role in drug discovery and development. The combination of its structural complexity, stereochemical specificity, and biological activity makes it a compelling subject for further investigation by researchers worldwide.
1353996-41-4 (1-(3R)-3-(methylamino)pyrrolidin-1-ylethan-1-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)